Cas no 1026295-98-6 (HDAC inhibitor)

• Product Name: HDAC inhibitor
• CAS No: 1026295-98-6
• MF: C₂₈H₃₆F₃N₅O₇
• MW: 611.609957695007
• CID: 823180
• PubChem ID: 10054482
• Update Time: 2025-04-19

HDAC inhibitor Chemical and Physical Properties

Names and Identifiers

• HDAC inhibitor
• (S)-2-(2-((S)-2-acetamido-4-methylpentanamido)acetamido)-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide
• (2S)-2-[[2-[[(2S)-2-acetamido-4-methylpentanoyl]amino]acetyl]amino]-N-(4-methyl-2-oxochromen-7-yl)-6-[(2,2,2-trifluoroacetyl)amino]hexanamide
• Ac-Leu-Gly-Lys(trifluoroacetyl)-(7-amino-4-methylcoumarin)
• AG-L-60347
• BCPP000103
• cc-570
• CHEMBL1213419
• CTK4A1346
• RL00123
• (S)-2-(2-((S)-2-Acetamido-4-methylpentanamido)acetamido)-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-
• N-Acetyl-L-leucylglycyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-N6-(2,2,2-trifluoroacetyl)-L-lysinamide
• 1095AH
• 2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide
• (S)-2-(2-((S)-2-acetamido-4-methylp
• C71111
• (2S)-2-{2-[(2S)-2-acetamido-4-methylpentanamido]acetamido}-N-(4-methyl-2-oxo-2H-chromen-7-yl)-6-(2,2,2-trifluoroacetamido)hexanamide
• AS-74846
• C28H36F3N5O7
• HDAC-IN-6
• DTXSID90434774
• BRB29598
• SCHEMBL6877904
• WNMCTLCPQSJJAP-SFTDATJTSA-N
• CID 10054482
• AKOS027422815
• 1026295-98-6

• Inchi： 1S/C28H36F3N5O7/c1-15(2)11-21(34-17(4)37)25(40)33-14-23(38)36-20(7-5-6-10-32-27(42)28(29,30)31)26(41)35-18-8-9-19-16(3)12-24(39)43-22(19)13-18/h8-9,12-13,15,20-21H,5-7,10-11,14H2,1-4H3,(H,32,42)(H,33,40)(H,34,37)(H,35,41)(H,36,38)/t20-,21-/m0/s1
• InChI Key： WNMCTLCPQSJJAP-SFTDATJTSA-N
• SMILES： FC(C(NCCCC[C@@H](C(NC1=CC=C2C(C)=CC(=O)OC2=C1)=O)NC(CNC([C@H](CC(C)C)NC(C)=O)=O)=O)=O)(F)F

Computed Properties

• Exact Mass: 611.25668299g/mol
• Monoisotopic Mass: 611.25668299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 14
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172
• XLogP3: 2.3

Experimental Properties

• Density: 1.291±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 939.3±65.0°C at 760 mmHg
• Solubility: Almost insoluble (0.039 g/l) (25 º C),

HDAC inhibitor Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature